Cas no 53526-72-0 (L-Alanine, 3-[(2-aminoethyl)sulfonyl]-)

L-Alanine, 3-[(2-aminoethyl)sulfonyl]- structure
53526-72-0 structure
Product Name:L-Alanine, 3-[(2-aminoethyl)sulfonyl]-
CAS No:53526-72-0
MF:C5H12N2O4S
MW:196.224780082703
CID:336046
PubChem ID:11948927
Update Time:2025-04-19

L-Alanine, 3-[(2-aminoethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, 3-[(2-aminoethyl)sulfonyl]-
    • (2R)-2-amino-3-(2-aminoethylsulfonyl)propanoic acid
    • SCHEMBL2244806
    • (R)-2-Amino-3-((2-aminoethyl)sulfonyl)propanoicacid
    • 53526-72-0
    • CHEMBL1241388
    • (R)-2-Amino-3-((2-aminoethyl)sulfonyl)propanoic acid
    • DTXSID70474577
    • Inchi: 1S/C5H12N2O4S/c6-1-2-12(10,11)3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
    • InChI Key: FOEVJZXMXCBPQH-BYPYZUCNSA-N
    • SMILES: S(CCN)(C[C@@H](C(=O)O)N)(=O)=O

Computed Properties

  • Exact Mass: 196.05177804g/mol
  • Monoisotopic Mass: 196.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.9
  • Topological Polar Surface Area: 132Ų
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd